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Compound of Interest

Compound Name: 1,2-Diiodoethane

Cat. No.: B146647

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,2-diiodoethane
(CAS No. 624-73-7), a halogenated hydrocarbon used in organic synthesis.[1] Due to its
hazardous nature, strict adherence to safety protocols is essential to minimize risks in the
laboratory.

Hazard Identification and Classification

1,2-Diiodoethane is classified as a hazardous substance that poses significant risks upon
exposure.[2] It is a skin, eye, and respiratory irritant.[3][4]

GHS Classification Summary

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 2/ 9A H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Sources:[2][3][5][6]
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The compound is represented by the following GHS pictograms and signal word:

e Pictogram: GHSO07 (Exclamation Mark)

 Signal Word: Warning[5]

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,2-diiodoethane is crucial for safe

handling and storage. It is a light brown or brown crystalline solid.[3][7] It is stable under

recommended storage conditions but may discolor upon exposure to light.[4][6][7]

Summary of Physical and Chemical Data

Property Value

Molecular Formula C2Hal2

Molecular Weight 281.86 g/mol

Appearance Light brown to brown crystals or crystalline
powder

Melting Point 80-82 °C (lit.)

Boiling Point ~200.05 °C

Density 2.132 g/mL at 25 °C (lit.)

Vapor Pressure

0.349 - 0.69 mmHg at 25°C

Solubility

Insoluble in water; Soluble in methanol, ethanol,

ether

Stability

Stable, but sensitive to air and light

Sources:[3][4][7]

Exposure Controls and Personal Protection

© 2025 BenchChem. All rights reserved.

2/11 Tech Support


https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://www.benchchem.com/product/b146647?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diiodoethane
https://www.lookchem.com/casno624-73-7.html
https://www.chembk.com/en/chem/1,2-Diiodoethane
https://wap.guidechem.com/encyclopedia/1-2-diiodoethane-dic6084.html
https://www.lookchem.com/casno624-73-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diiodoethane
https://www.chembk.com/en/chem/1,2-Diiodoethane
https://www.lookchem.com/casno624-73-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

To minimize exposure, a combination of engineering controls and personal protective
equipment (PPE) is required.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[8][9][10]

e Ensure that eyewash stations and safety showers are readily accessible and close to the
workstation.[2]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory when
handling 1,2-diiodoethane.[11]

PPE Category Specification Rationale

Tightly fitting safety goggles or
chemical safety goggles with )
] ) i Protects against splashes and
side-shields conforming to
EN166 or NIOSH standards. A

face shield may also be

Eye/Face Protection vapors that can cause serious

eye irritation.[5][8][11]

necessary.

Chemical-resistant, impervious ) ]
) o Prevents skin contact, which
Hand Protection gloves (e.g., Nitrile) inspected o
. causes irritation.[5][11]
prior to use.

Alab coat is required. For

Body Protection

larger quantities or where
splashing is a risk, a chemical-
resistant apron and impervious

clothing should be worn.

Protects skin and personal
clothing from contamination.[8]
[10]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
or a full-face respirator should
be used if ventilation is
inadequate or exposure limits

are exceeded.

Prevents inhalation, which may
cause respiratory tract
irritation.[5][11][12]
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Sources:[2][5][8][11][12]

Safe Handling and Storage

Proper handling and storage procedures are critical for maintaining the integrity of 1,2-
diiodoethane and ensuring a safe laboratory environment.

Handling:

e Avoid contact with skin and eyes.[8][12]

Avoid the formation of dust and aerosols.[5][8][12]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[5]

Wash hands thoroughly after handling.[2][5]

Do not eat, drink, or smoke in the work area.[13]

Storage:

Store in a cool, dry, and well-ventilated place.[8][12]

Keep the container tightly closed.[5][8][12]

Store locked up.[2][5]

Due to its sensitivity, store protected from light.[6][9][12]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]
[6][14] Recommended storage temperature is between 2-8°C.[7]

First Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of accidental exposure.

First Aid Measures
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Exposure Route First Aid Procedure

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If
Inhalation breathing is difficult, give oxygen. If not

breathing, provide artificial respiration and seek

medical attention immediately.[5][11][12]

Immediately take off all contaminated clothing.
) Wash the affected skin with plenty of soap and
Skin Contact ) o
water for at least 15 minutes. If skin irritation

occurs, seek medical advice.[2][5][11][12]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and consult a physician.[5][8][11][12]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[5][11][12]

Sources:[2][5][8][11][12]
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[2][5][12]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including
carbon oxides and hydrogen iodide.[2][12]

¢ Protective Actions: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][5][12]

Accidental Release Measures:
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» Evacuate personnel to safe areas and ensure adequate ventilation.[5][12]
o Wear appropriate personal protective equipment as outlined in Section 3.[5][12]

o Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[5][8]
[12]

» Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[9][10]

o Collect the material using spark-proof tools and place it in a suitable, closed, and labeled
container for disposal.[2][5]

Stability and Reactivity

» Reactivity: Not known to be reactive under normal processing.[2]

o Chemical Stability: Stable under recommended storage conditions, but it is air and light
sensitive.[2][7]

o Conditions to Avoid: Exposure to light and heat.[2]

e Incompatible Materials: Strong oxidizing agents and strong bases.[2][14] | Hazardous
Decomposition Products: Under combustion, it may produce carbon monoxide (CO), carbon
dioxide (COz2), and hydrogen iodide.[2][12]

Disposal Considerations

e Product: 1,2-diiodoethane should be treated as hazardous waste.[11] Disposal must be
conducted by a licensed chemical destruction plant or through controlled incineration with
flue gas scrubbing.[5][8]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[5][8]

e Regulations: All disposal practices must be in accordance with local, regional, and national
hazardous waste regulations. Do not discharge into sewer systems or contaminate water or
soil.[5][8][11]
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Methodologies and Protocols

Generalized Experimental Protocol for Handling 1,2-Diiodoethane (Solid)

This protocol outlines the essential steps for safely handling 1,2-diiodoethane in a laboratory
setting.

1. Preparation and Pre-Handling: a. Review the Safety Data Sheet (SDS) for 1,2-
diiodoethane.[11] b. Ensure the work area, specifically a chemical fume hood, is clean and
uncluttered.[10] c. Verify that an appropriate fire extinguisher, safety shower, and eyewash
station are accessible.[2] d. Don all required PPE as specified in Section 3 (safety goggles,
nitrile gloves, lab coat).[11]

2. Weighing and Dispensing: a. Perform all manipulations within the chemical fume hood. b.
Use a dedicated, clean spatula and weighing vessel. c. Carefully open the container, avoiding
inhalation of any dust. d. Dispense the required amount of the solid slowly to prevent
aerosolization. e. Close the primary container tightly immediately after dispensing.[10] f. Clean
the spatula and weighing area with a suitable solvent and then soap and water. Dispose of
contaminated wipes as hazardous waste.[10]

3. Addition to Reaction Vessel: a. Add the weighed 1,2-diiodoethane to the reaction vessel
inside the fume hood. b. If the reaction is heated, use a well-controlled heating mantle and
ensure the setup is secure.[10] c. Maintain adequate ventilation throughout the experiment.

4. Post-Handling and Cleanup: a. After use, securely seal the container and return it to its
designated storage location (cool, dry, dark, 2-8°C).[10] b. Decontaminate all non-disposable
equipment that came into contact with the chemical. c. Wipe down the work surface in the fume
hood. d. Collect all contaminated disposable items (e.g., gloves, wipes, weighing paper) in a
clearly labeled, sealed hazardous waste container.[11] e. Remove PPE in the correct order to
avoid self-contamination and wash hands thoroughly with soap and water.

Visualized Safety Workflows

The following diagrams illustrate key logical relationships and workflows for ensuring safety
when handling hazardous chemicals like 1,2-diiodoethane.
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Hierarchy of Hazard Controls (Most to Least Effective)

Elimination

(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard - e.g., Fume Hood)

Administrative Controls
(Change the way people work - e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating chemical hazards.
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[Safe Handling Workflow for 1,2-Diiodoethane\

1. Preparation
- Review SDS

- Prepare Workspace (Fume Hood)
- Don PPE

2. Handling
- Weigh and Dispense
- Add to Reaction
- Monitor

3. Post-Handling
- Secure Primary Container
- Clean Workspace & Equipment

4. Waste Management

- Segregate Hazardous Waste
- Label Waste Container

5. Storage & Doffing
- Return Chemical to Storage
- Remove PPE Correctly
- Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1,2-diiodoethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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